Cas no 179898-89-6 (tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate)

• Product Name: tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate
• CAS No: 179898-89-6
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• MDL: MFCD09264185
• CID: 113291
• PubChem ID: 10777684
• Update Time: 2025-10-28

tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylicacid, 2,2-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 2,2-dimethylquinoline-1-carboxylate
• TERT-BUTYL2,2-DIMETHYLQUINOLINE-1(2H)-CARBOXYLATE
• tert-butyl 2,2-dimethylquinoline-1(2H)-carboxylate
• tert-butyl2,2-dimethyl-1,2-dihydroquinoline-1-carboxylate
• NEBHPNNWUHTYAH-UHFFFAOYSA-N
• EN300-219851
• DTXSID20444806
• 179898-89-6
• 1(2H)-Quinolinecarboxylic acid, 2,2-dimethyl-, 1,1-dimethylethyl ester
• 1-tert-butoxycarbonyl-1,2-dihydro-2,2-dimethylquinoline
• SCHEMBL6650546
• tert-butyl 2,2-dimethyl-1,2-dihydroquinoline-1-carboxylate
• tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate

• MDL： MFCD09264185
• Inchi： 1S/C16H21NO2/c1-15(2,3)19-14(18)17-13-9-7-6-8-12(13)10-11-16(17,4)5/h6-11H,1-5H3
• InChI Key： NEBHPNNWUHTYAH-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2C=CC1(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.15733
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate

Recent Advances in the Study of tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate (CAS: 179898-89-6)

The compound tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate (CAS: 179898-89-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique quinoline-based structure, has shown promising potential in various applications, including drug development and organic synthesis. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research has been the synthesis and optimization of tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study highlighted the compound's stability under various conditions, which is crucial for its application in pharmaceutical formulations.

In addition to its synthetic utility, tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate has been investigated for its biological activities. Preliminary in vitro studies have shown that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for developing anti-inflammatory agents. Further mechanistic studies are underway to explore its interactions with specific molecular targets.

Another significant development is the exploration of the compound's role in drug delivery systems. Researchers have utilized tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate as a building block for designing novel drug carriers. Its hydrophobic nature and compatibility with various polymers make it an attractive candidate for enhancing the solubility and bioavailability of poorly water-soluble drugs. Recent findings in this area were presented at the 2023 International Conference on Drug Delivery and Pharmaceutical Technology.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing studies are employing advanced analytical techniques, such as LC-MS and NMR spectroscopy, to characterize its metabolites and assess its safety in preclinical models. These efforts are critical for translating the compound's potential into clinically relevant applications.

In conclusion, tert-Butyl 2,2-Dimethyl-1,2-dihydroquinoline-1-carboxylate (CAS: 179898-89-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug development, with ongoing studies uncovering new possibilities. As research progresses, this compound is expected to play a pivotal role in the development of novel therapeutic agents and drug delivery systems.